Cas no 2580295-47-0 (methyl 2-(6Z)-2-azabicyclo3.2.0heptan-6-ylideneacetate)

• Product Name: methyl 2-(6Z)-2-azabicyclo3.2.0heptan-6-ylideneacetate
• CAS No: 2580295-47-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5663015
• PubChem ID: 165889216
• Update Time: 2025-05-20

methyl 2-(6Z)-2-azabicyclo3.2.0heptan-6-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(6Z)-2-azabicyclo[3.2.0]heptan-6-ylidene]acetate
• EN300-27726097
• 2580295-47-0
• methyl 2-(6Z)-2-azabicyclo3.2.0heptan-6-ylideneacetate

• Inchi： 1S/C9H13NO2/c1-12-9(11)5-6-4-8-7(6)2-3-10-8/h5,7-8,10H,2-4H2,1H3/b6-5-
• InChI Key： TYSCTFFKEGJEMY-WAYWQWQTSA-N
• SMILES： O(C)C(/C=C1/CC2C/1CCN2)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(6Z)-2-azabicyclo3.2.0heptan-6-ylideneacetate

Comprehensive Analysis of Methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate (CAS No. 2580295-47-0)

The compound methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate (CAS No. 2580295-47-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its azabicyclic core and ester functionality make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, which could be leveraged to develop novel therapeutics targeting a range of diseases.

One of the key features of methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate is its stereochemistry, which plays a critical role in its biological activity. The (6Z)-configuration of the double bond within the bicyclic system is essential for its interaction with biological targets. This specificity has led to its exploration in the design of enzyme inhibitors and receptor modulators, areas that are currently trending in pharmaceutical research due to the growing demand for precision medicine.

In recent years, the search for small-molecule modulators of protein-protein interactions (PPIs) has become a hot topic in drug discovery. The azabicyclo[3.2.0]heptane framework of this compound offers a rigid and three-dimensional structure, making it an attractive scaffold for targeting PPIs. This aligns with the increasing interest in fragment-based drug design (FBDD), a strategy that has gained traction due to its efficiency in identifying lead compounds.

The ester group in methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate also provides a handle for further chemical modifications, enabling the synthesis of derivatives with improved pharmacokinetic properties. This flexibility is particularly valuable in the context of prodrug development, a field that has seen renewed interest as researchers seek to enhance drug delivery and bioavailability. The compound's potential as a prodrug precursor is a subject of ongoing investigation.

Another area where methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate shows promise is in the development of central nervous system (CNS) therapeutics. The azabicyclic moiety is known to confer favorable blood-brain barrier permeability, a property that is highly sought after in the design of drugs for neurological disorders. With the rising prevalence of CNS diseases, this compound's potential applications are particularly relevant to current healthcare challenges.

From a synthetic chemistry perspective, the preparation of methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate involves innovative strategies to achieve the desired stereoselectivity and regioselectivity. Recent advancements in catalytic asymmetric synthesis have provided new routes to access such complex frameworks, reflecting the broader trend toward sustainable and efficient synthetic methodologies. These developments are closely watched by the scientific community, as they hold the key to accelerating drug discovery pipelines.

In conclusion, methyl 2-(6Z)-2-azabicyclo[3.2.0]heptan-6-ylideneacetate (CAS No. 2580295-47-0) represents a versatile and pharmacologically relevant compound with broad applications in modern drug discovery. Its unique structural features, combined with the growing demand for innovative therapeutic agents, position it as a molecule of significant interest. As research continues to uncover its full potential, this compound is likely to remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.